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Compound of Interest

Compound Name: 2,5-Dihydroxybenzaldehyde

Cat. No.: B135720

Solubility Profile of 2,5-Dihydroxybenzaldehyde:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,5-
Dihydroxybenzaldehyde (also known as gentisaldehyde) in various organic solvents.
Understanding the solubility of this compound is critical for its application in pharmaceutical
formulations, organic synthesis, and various research contexts. This document presents
available quantitative solubility data, a detailed experimental protocol for solubility
determination, and a workflow diagram to illustrate the experimental process.

Core Data Presentation: Solubility of 2,5-
Dihydroxybenzaldehyde

The following table summarizes the known quantitative and qualitative solubility of 2,5-
Dihydroxybenzaldehyde in a range of common solvents. The data has been compiled from
various chemical databases and scientific literature.
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Chemical Molar Mass  Boiling . Temperatur
Solvent . Solubility
Formula (g/mol) Point (°C) e (°C)
Polar Protic
Solvents
Water H20 18.02 100 13.8 g/L[1][2]  25[1][2]
Methanol CHsOH 32.04 64.7 Soluble Not Specified
>20.6 N
Ethanol C2HsOH 46.07 78.4 Not Specified
mg/mL[3]
Polar Aprotic
Solvents
Dimethyl
. =26 .
Sulfoxide (CH3)2S0 78.13 189 Not Specified
mg/mL[3]
(DMSO0)
Acetone Cs3HeO 58.08 56 Soluble Not Specified
Ethyl Acetate ~ CaHsO2 88.11 77.1 Soluble Not Specified
Nonpolar
Solvents
Dichlorometh
CH2Cl2 84.93 39.6 Soluble Not Specified
ane
Chloroform CHCIs 119.38 61.2 Soluble Not Specified
Sparingly »
Toluene C7Hs 92.14 110.6 Not Specified
Soluble
Hexane CeHi4 86.18 68 Insoluble Not Specified

Note: "Soluble" indicates that the source material qualitatively describes the compound as
soluble without providing a specific quantitative value. Further experimental validation is
recommended for precise solubility determination in these solvents.
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Experimental Protocol: Gravimetric Determination
of Solubility

The following protocol outlines a reliable gravimetric method for determining the solubility of
2,5-Dihydroxybenzaldehyde in a given organic solvent. This method is based on the principle
of creating a saturated solution and then determining the mass of the dissolved solute in a
known volume of the solvent.[4][5]

Materials:

2,5-Dihydroxybenzaldehyde (analytical grade)
o Selected organic solvent (analytical grade)

e Analytical balance (accurate to £0.0001 g)
 Vials with screw caps (e.g., 20 mL scintillation vials)
o Constant temperature shaker or water bath

o Syringe filters (0.22 um, solvent-compatible)

e Syringes

» Pre-weighed evaporation dishes or beakers

e Drying oven

» Desiccator

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of 2,5-Dihydroxybenzaldehyde to a vial containing a known
volume (e.g., 10 mL) of the selected organic solvent. An excess of the solid should be
visible at the bottom of the vial to ensure saturation.
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o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a constant temperature shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached. Periodically check to confirm that undissolved solid remains.

o Sample Collection and Filtration:

[e]

Once equilibrium is achieved, allow the vial to stand undisturbed at the constant
temperature for at least 2 hours to allow the excess solid to settle.

[e]

Carefully draw a known volume of the supernatant (the clear solution above the solid) into
a syringe.

[e]

Attach a 0.22 pum syringe filter to the syringe.

o

Dispense the filtered solution into a pre-weighed evaporation dish. Record the exact
volume of the filtrate.

e Solvent Evaporation and Mass Determination:

o Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the 2,5-Dihydroxybenzaldehyde (a temperature below its
melting point of 97-99 °C is recommended, e.g., 60-70 °C). Ensure the oven is in a well-
ventilated area or fume hood.

o Continue drying until all the solvent has evaporated.
o Transfer the evaporation dish to a desiccator to cool to room temperature.
o Weigh the evaporation dish containing the dried solute on an analytical balance.

o Repeat the drying and weighing steps until a constant mass is obtained (i.e., the difference
between consecutive weighings is negligible).

» Calculation of Solubility:
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o Calculate the mass of the dissolved 2,5-Dihydroxybenzaldehyde by subtracting the initial
mass of the empty evaporation dish from the final constant mass.

o Express the solubility in the desired units (e.g., g/L, mg/mL).
Solubility (g/L) = (Mass of dried solute (g)) / (Volume of filtrate (L))

Mandatory Visualization: Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for determining the
solubility of 2,5-Dihydroxybenzaldehyde.
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Preparation of Saturated Solution
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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